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Compound of Interest

Compound Name: 1-Phenyl-1-propanol

Cat. No.: B1198777 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1-Phenyl-1-propanol (CAS No. 93-54-9), a combustible liquid that is

harmful if swallowed.[1] Adherence to these procedures is critical for protecting personnel and

the environment.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is crucial to handle 1-Phenyl-1-propanol with

appropriate safety measures. The substance is recognized as a combustible liquid and an

irritant.[2][3]

Personal Protective Equipment (PPE) and Handling Protocols:

Eye Protection: Always wear chemical safety goggles or a face shield to prevent eye contact.

[2]

Hand Protection: Use appropriate chemical-resistant gloves, such as nitrile rubber, to avoid

skin contact.[2]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

exposure.
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Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

minimize the inhalation of vapors.

Hygiene: Thoroughly wash your hands after handling the chemical. Eating, drinking, or

smoking in the work area is strictly prohibited.

Ignition Sources: Keep 1-Phenyl-1-propanol away from open flames, hot surfaces, and any

other potential sources of ignition.

Hazardous Waste Classification and Segregation
Due to its combustibility and potential health hazards, 1-Phenyl-1-propanol and any materials

contaminated with it must be treated as hazardous waste. It is the responsibility of the chemical

waste generator to correctly classify the waste in accordance with local, regional, and national

hazardous waste regulations to ensure complete and accurate classification.

Key Waste Management Steps:

Identify as Hazardous Waste: Classify 1-Phenyl-1-propanol waste as hazardous due to its

combustible and toxic properties.

Separate Waste Streams: Do not mix 1-Phenyl-1-propanol waste with non-hazardous

materials. Maintain segregated waste streams to ensure proper disposal.

Use Appropriate Containers: Store waste in suitable, closed, and properly labeled

containers.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1-Phenyl-1-
propanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1198777?utm_src=pdf-body
https://www.benchchem.com/product/b1198777?utm_src=pdf-body
https://www.benchchem.com/product/b1198777?utm_src=pdf-body
https://www.benchchem.com/product/b1198777?utm_src=pdf-body
https://www.benchchem.com/product/b1198777?utm_src=pdf-body
https://www.benchchem.com/product/b1198777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 93-54-9

Molecular Formula C₉H₁₂O

Molecular Weight 136.19 g/mol

Flash Point 90 °C (194 °F) - Closed Cup

Boiling Point 218 - 220 °C

Density 0.993 g/mL

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of 1-
Phenyl-1-propanol.

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste." The

label should also explicitly state the contents, "1-Phenyl-1-propanol," and indicate its

associated hazards, such as "Combustible" and "Harmful if Swallowed."

Engage a Certified Vendor: The disposal of 1-Phenyl-1-propanol must be managed by a

licensed hazardous waste disposal company. These vendors are equipped to handle the

transportation and processing of chemical waste in compliance with all regulatory standards.

Hazardous Waste Manifest: For off-site disposal, a hazardous waste manifest is required.

This document serves as a tracking record from the point of generation to the final disposal

facility, ensuring a "cradle-to-grave" chain of custody.

Record Keeping: Maintain copies of all disposal manifests and related records as mandated

by regulatory authorities.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Phenyl-1-propanol.
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1-Phenyl-1-propanol Disposal Workflow

Start: 1-Phenyl-1-propanol Waste Generated

Is the waste contaminated with other substances?

Segregate from other waste streams

No

Characterize the mixed waste for all hazards

Yes

Select a suitable, closed, and compatible waste container

Label container with 'Hazardous Waste' and list all chemical constituents and hazards

Store in a designated hazardous waste accumulation area away from ignition sources

Arrange for pickup by a licensed hazardous waste disposal vendor

Complete and sign the hazardous waste manifest

Retain a copy of the manifest for regulatory compliance

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 1-Phenyl-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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